Isonipecotamide, 1-acetyl-N,N-diethyl-

• IUPAC Name: 1-acetyl-N,N-diethylpiperidine-4-carboxamide
• InChI: InChI=1S/C12H22N2O2/c1-4-13(5-2)12(16)11-6-8-14(9-7-11)10(3)15/h11H,4-9H2,1-3H3
• InChI Key: PLVVAXVTCPYWSO-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1CCN(CC1)C(=O)C
• Molecular Formula: C12H22N2O2
• Molecular Weight: 226.32 g/mol

Description

Isonipecotamide, 1-acetyl-N,N-diethyl-, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. This compound is a derivative of isonipecotic acid, which is a cyclic amino acid with a piperidine ring. Isonipecotamide has a molecular formula of C12H22N2O2 and a molecular weight of 230.32 g/mol.

Mechanism of Action

The mechanism of action of isonipecotamide is not fully understood, but it is believed to work by inhibiting the activity of acetylcholinesterase, thereby increasing the levels of acetylcholine in the brain. This leads to increased neurotransmission and improved cognitive function. Additionally, isonipecotamide has been shown to modulate the activity of GABA receptors, which are involved in the regulation of neuronal excitability and inhibition.
Biochemical and Physiological Effects:
The biochemical and physiological effects of isonipecotamide are varied and depend on the dose and route of administration. In animal studies, it has been shown to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. It has also been found to improve cognitive function and memory in animal models of Alzheimer's disease. However, further studies are needed to determine the safety and efficacy of isonipecotamide in humans.

Advantages and Limitations for Lab Experiments

One advantage of using isonipecotamide in lab experiments is its ability to inhibit acetylcholinesterase, which makes it a useful tool for studying the role of acetylcholine in various physiological processes. Additionally, it has been shown to exhibit anticonvulsant and analgesic properties, which make it a useful tool for studying the mechanisms of epilepsy and pain. However, one limitation of using isonipecotamide is its potential toxicity and side effects, which must be carefully monitored in lab experiments.

Future Directions

There are several future directions for the study of isonipecotamide. One area of research is the development of isonipecotamide derivatives with improved efficacy and safety profiles. Another area of research is the investigation of the potential use of isonipecotamide in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, the role of isonipecotamide in modulating GABA receptor activity and its potential use in the treatment of anxiety and depression warrant further investigation.

Synthesis Methods

The synthesis of isonipecotamide can be achieved through the reaction between isonipecotic acid and acetic anhydride in the presence of a catalyst such as sulfuric acid. The reaction produces acetylated isonipecotic acid, which is then reduced using sodium borohydride to yield isonipecotamide. The purity of the compound can be increased through recrystallization using solvents such as ethanol or acetone.

Scientific Research Applications

Isonipecotamide has been studied extensively in the field of medicinal chemistry due to its potential applications as a drug candidate. It has been found to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. It has also been studied for its potential use in the treatment of Parkinson's disease and Alzheimer's disease due to its ability to inhibit acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine.